3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C19H30N2O3/c1-5-23-17-8-7-15(13-18(17)24-6-2)19(22)20-16-9-11-21(12-10-16)14(3)4/h7-8,13-14,16H,5-6,9-12H2,1-4H3,(H,20,22)
• InChI Key: BBZQNOWTXFZJBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2CCN(CC2)C(C)C)OCC
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide, also known as GW-501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was first developed by GlaxoSmithKline in the early 2000s for the treatment of cardiovascular diseases, obesity, and diabetes. However, due to its performance-enhancing effects, it has gained popularity among athletes and bodybuilders.

Mechanism of Action

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates various metabolic processes. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which results in improved energy metabolism and reduced inflammation.
Biochemical and Physiological Effects:
3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to have several biochemical and physiological effects. It increases endurance and stamina by improving energy metabolism and reducing fatigue. It also promotes muscle growth and improves recovery after exercise. In addition, it has been found to reduce inflammation and oxidative stress, which are associated with various diseases.

Advantages and Limitations for Lab Experiments

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide has several advantages for lab experiments. It is easy to synthesize and purify, and its effects can be easily measured using various biochemical and physiological assays. However, it also has some limitations. Its long-term effects and safety profile are not fully understood, and it may have off-target effects on other receptors.

Future Directions

There are several future directions for the research on 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide. One area of interest is its potential therapeutic applications in various diseases, such as diabetes, cardiovascular diseases, and cancer. Another area of interest is its effects on exercise performance and muscle growth, which may have implications for the treatment of muscle wasting diseases. Further studies are needed to fully understand its mechanism of action and long-term effects.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 1-isopropyl-4-piperidone to form 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide. The compound is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes. It has also been found to reduce lipid levels and prevent atherosclerosis in animal models of cardiovascular diseases. In addition, it has been studied for its potential anti-cancer effects.